N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide

• IUPAC Name: N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide
• InChI: InChI=1S/C13H15N3O3S/c17-11(8-19-10-4-2-1-3-5-10)15-16-13(20)14-12(18)9-6-7-9/h1-5,9H,6-8H2,(H,15,17)(H2,14,16,18,20)
• InChI Key: PNYYIQUUCPRDAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC(=S)NNC(=O)COC2=CC=CC=C2
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide, also known as PAC, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and tumor growth. Specifically, N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide has been shown to inhibit the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are known to promote inflammation and tumor growth.
Biochemical and physiological effects:
N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide inhibits the growth and proliferation of cancer cells, reduces the production of inflammatory cytokines, and induces cell death. In vivo studies have shown that N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide can inhibit tumor growth and angiogenesis, reduce inflammation, and improve immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide in lab experiments is its ability to selectively target cancer cells and reduce inflammation without affecting normal cells. However, one of the limitations of using N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide. One potential area of research is the development of more efficient synthesis methods for N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide that could increase its solubility and bioavailability. Another area of research is the investigation of the potential use of N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide in combination with other drugs or therapies to enhance its therapeutic effects. Finally, further studies are needed to determine the long-term safety and efficacy of N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide in humans.
In conclusion, N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide is a promising compound with potential applications in scientific research. Its anti-inflammatory, anti-tumor, and anti-angiogenic properties make it a promising candidate for the treatment of cancer and other diseases. Further research is needed to fully explore its therapeutic potential and to develop more efficient synthesis methods for N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide.

Synthesis Methods

The synthesis of N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide involves the reaction of phenoxyacetic acid with thionyl chloride to form phenoxyacetyl chloride, which is then reacted with cyclopropanecarboxamide to form N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide. This synthesis method has been described in detail in several research studies and has been found to be a reliable and efficient way to produce N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide.

Scientific Research Applications

N-[[(2-phenoxyacetyl)amino]carbamothioyl]cyclopropanecarboxamide has been used in various scientific research studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic properties, making it a promising candidate for the treatment of cancer and other diseases.